4-bromo-N-(4H-1,2,4-triazol-3-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(1H-1,2,4-triazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C8H7BrN4O2S/c9-6-1-3-7(4-2-6)16(14,15)13-8-10-5-11-12-8/h1-5H,(H2,10,11,12,13)
• InChI Key: MKNMQRDVFNZNHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)NC2=NC=NN2)Br
• Molecular Formula: C8H7BrN4O2S
• Molecular Weight: 303.14 g/mol
• CAS No.: 933241-34-0

Description

“4-bromo-N-(4H-1,2,4-triazol-3-yl)benzenesulfonamide” is a chemical compound that contains a 1,2,4-triazole ring, which is a type of nitrogen-containing heterocycle. The compound also contains a bromine atom and a benzenesulfonamide group.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives often involves multi-step chemical modifications. For instance, a related compound was synthesized starting from 3-bromobenzoic acid, which was converted into its methyl ester, then transformed into 3-bromobenzohydrazide. The final step involved cyclization to produce the 1,2,4-triazole derivative. This intermediate was then coupled with different electrophiles to form the final derivatives.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques like IR, NMR, and Mass spectroscopy. Density Functional Theory (DFT) can be used to investigate geometrical parameters, HOMO–LUMO energies, natural bond orbital analyses, transition density matrix (TDM), and density of states.

Chemical Reactions Analysis

The chemical reactivity of 1,2,4-triazole derivatives can be predicted using Conceptual DFT (CDFT) to calculate global reactivity descriptors and local nucleophilic/electrophilic Parr functions. The aromatic character and π–π stacking ability can also be evaluated.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can provide information about the functional groups present in the molecule.

Mechanism of Action

While the specific mechanism of action for “4-bromo-N-(4H-1,2,4-triazol-3-yl)benzenesulfonamide” is not mentioned in the search results, 1,2,4-triazole derivatives are known to exhibit a broad biological and pharmacological spectrum. They have been used in medicinal chemistry, drug discovery, agrochemicals, and material sciences.

Future Directions

1,2,4-triazole derivatives continue to attract the attention of chemists, biologists, technologists, and other specialists due to their wide range of applications. Future research may focus on designing and developing new materials involving 1,2,4-triazole systems.